N-(2-(dimethylamino)ethyl)-4-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-methoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H23N3O4S2.ClH/c1-22(2)11-12-23(19(24)14-5-7-15(27-3)8-6-14)20-21-17-10-9-16(29(4,25)26)13-18(17)28-20;/h5-10,13H,11-12H2,1-4H3;1H
• InChI Key: SGOAUSAQHXXQCM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)S(=O)(=O)C)C(=O)C3=CC=C(C=C3)OC.Cl
• Molecular Formula: C20H24ClN3O4S2
• Molecular Weight: 470.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-4-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4S2 and its molecular weight is 470. The purity is usually 95%.
BenchChem offers high-quality N-(2-(dimethylamino)ethyl)-4-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(dimethylamino)ethyl)-4-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cancer Therapy and Drug Delivery Systems

The compound’s amphiphilic nature makes it a promising candidate for drug delivery systems. Researchers have modified block copolymers with poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA) side chains using efficient “click” chemistry. These cationic amphiphilic copolymers self-assemble into nanosized micelles in aqueous media. .

Gene Delivery and Micelleplex Formation

The same amphiphilic copolymer can also form micelleplexes in aqueous media by electrostatically interacting with DNA. These nanoaggregates allow simultaneous codelivery of DNA and quercetin. .

Biocompatible Nanogels

Dispersion polymerization of the compound in water/2-methoxyethanol medium produces well-defined and sub-micron PDMAEMA-EDMA nanogels. .

Neurodegenerative Disease Research

Considering the compound’s methoxybenzamide group, it might be relevant in neurodegenerative disease research. Researchers could explore its effects on neuronal cells, oxidative stress, and neuroinflammation.

Mechanism of Action

Target of Action

The compound, also known as N-[2-(DIMETHYLAMINO)ETHYL]-N-(6-METHANESULFONYL-1,3-BENZOTHIAZOL-2-YL)-4-METHOXYBENZAMIDE HYDROCHLORIDE, is a thiazole derivative . Thiazoles are known to exhibit diverse biological activities, including anti-inflammatory properties . The primary target of this compound is the cyclooxygenase enzymes (COX-1 and COX-2), which play a crucial role in the inflammatory response .

Mode of Action

The compound interacts with its targets, the COX-1 and COX-2 enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, which are key mediators of inflammation and pain. The compound’s mode of action is similar to that of other non-steroidal anti-inflammatory drugs (NSAIDs), which also work by inhibiting the COX enzymes .

Biochemical Pathways

The inhibition of the COX enzymes affects the arachidonic acid pathway, leading to a decrease in the production of prostaglandins . This results in reduced inflammation and pain. The compound may also affect other biochemical pathways due to the diverse biological activities of thiazole derivatives .

Result of Action

The primary result of the compound’s action is the reduction of inflammation and pain due to its inhibition of the COX enzymes and the subsequent decrease in prostaglandin production . This makes it potentially useful in the treatment of conditions characterized by inflammation and pain.